Cas no 898771-80-7 (3-BROMO-5-(2-ETHOXYCARBONYLBENZOYL)PYRIDINE)

• Product Name: 3-BROMO-5-(2-ETHOXYCARBONYLBENZOYL)PYRIDINE
• CAS No: 898771-80-7
• MF: C₁₅H₁₂BrNO₃
• MW: 334.16468334198
• MDL: MFCD07699063
• CID: 878354
• PubChem ID: 24723430
• Update Time: 2025-05-23

3-BROMO-5-(2-ETHOXYCARBONYLBENZOYL)PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-(2-ETHOXYCARBONYLBENZOYL)PYRIDINE
• ethyl 2-(5-bromopyridine-3-carbonyl)benzoate
• MFCD07699063
• AKOS016018831
• 898771-80-7
• DTXSID40641870

• MDL： MFCD07699063
• Inchi： 1S/C15H12BrNO3/c1-2-20-15(19)13-6-4-3-5-12(13)14(18)10-7-11(16)9-17-8-10/h3-9H,2H2,1H3
• InChI Key： VKPFYNSPTBMRPC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 333.00000
• Monoisotopic Mass: 333.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• PSA: 56.26000
• LogP: 3.25180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-BROMO-5-(2-ETHOXYCARBONYLBENZOYL)PYRIDINE

3-Bromo-5-(2-Ethoxycarbonylbenzoyl)Pyridine: A Comprehensive Overview

3-Bromo-5-(2-Ethoxycarbonylbenzoyl)Pyridine, also known by its CAS number 898771-80-7, is a complex organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for use in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound features a pyridine ring substituted with a bromine atom at position 3 and a 2-ethoxycarbonylbenzoyl group at position 5. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of 3-Bromo-5-(2-Ethoxycarbonylbenzoyl)Pyridine typically involves multi-step organic reactions, including nucleophilic substitution, Friedel-Crafts acylation, and esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its pyridine ring is known to exhibit bioisosteric properties, making it a valuable scaffold for drug design. For instance, studies have demonstrated that derivatives of this compound can act as inhibitors of certain enzymes involved in cancer progression. Additionally, the presence of the ethoxycarbonyl group enhances solubility and bioavailability, which are critical factors for drug delivery.

Recent research has also highlighted the potential of 3-Bromo-5-(2-Ethoxycarbonylbenzoyl)Pyridine in photovoltaic materials. The compound's ability to absorb light in the visible spectrum makes it a candidate for use in dye-sensitized solar cells (DSSCs). Scientists have reported that incorporating this compound into DSSCs can improve light harvesting efficiency and overall device performance. These findings underscore its versatility across different scientific domains.

The toxicological profile of this compound is another area of active research. While initial studies suggest that it exhibits low acute toxicity, long-term effects and potential bioaccumulation remain under investigation. Regulatory agencies require thorough safety assessments before such compounds can be approved for commercial use.

In conclusion, 3-Bromo-5-(2-Ethoxycarbonylbenzoyl)Pyridine represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique structure, versatile reactivity, and promising applications across multiple fields make it an area of continued scientific interest. As research progresses, we can expect further innovations that will expand its utility and contribute to advancements in technology and medicine.